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Compound of Interest

Compound Name: Isobutyllithium

Cat. No.: B1630937

An In-depth Technical Guide to Isobutyllithium

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical and physical properties of reagents is paramount for ensuring experimental
success and safety. This guide provides a detailed overview of isobutyllithium, a reactive
organolithium reagent.

CAS Number

The Chemical Abstracts Service (CAS) registry number for isobutyllithium is 920-36-5.[1][2][3]
[41[5]

Physical Properties

Isobutyllithium is a colorless to yellow liquid.[1] It is a highly reactive organometallic
compound often used in organic synthesis.[1] A summary of its key physical properties is
presented in the table below.
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Property Value

Molecular Formula CAHOLI[1][2][3]

Molecular Weight 64.06 g/mol [2][3][4][5]
Appearance Colorless to Yellow Liquid[1]
Density 0.69 g/mL at 20 °C[5]

Flash Point -4.0 °C (closed cup)[4][5]
Storage Temperature 2-8°C[1][5]

Soluble in nonpolar solvents such as hexane

Solubilit
Y and diethyl ether.[1]

Reactivity and Handling

Isobutyllithium is a pyrophoric liquid, meaning it can ignite spontaneously when exposed to
air.[1][6] It also reacts violently with water and moisture.[1] Due to its high reactivity, it must be
handled with extreme caution under an inert atmosphere, such as in a glovebox or using air-
free techniques.[1]

Below is a diagram illustrating the key reactivity hazards and corresponding handling
precautions for isobutyllithium.
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Reactivity Hazards Handling Precautions

Water Reactive Avoid Contact
(Violent Reaction) with Water/Moisture
Pyrophoric Use Air-Free

(Ignites in Air) Techniques

Handle under
Inert Atmosphere

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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